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Compound of Interest

Compound Name:
(2-Bromo-4-

chlorophenyl)methanol

Cat. No.: B583050 Get Quote

Essential Safety and Handling Guide for (2-
Bromo-4-chlorophenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (2-Bromo-4-chlorophenyl)methanol. Adherence to these

guidelines is critical for ensuring personal safety and environmental protection in the laboratory.

(2-Bromo-4-chlorophenyl)methanol is a halogenated aromatic compound that requires

careful handling due to its potential health hazards. Safety Data Sheets (SDS) indicate that this

chemical can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2][3] Therefore, implementing stringent safety measures is non-negotiable to mitigate risks.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is essential when handling (2-Bromo-4-
chlorophenyl)methanol. The following table summarizes the recommended PPE based on

established best practices for handling halogenated aromatic compounds.[4]
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Protection Type Recommended PPE Rationale

Eye and Face
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye damage.[1][4]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant lab coat or

apron, and closed-toe shoes.

[4][5]

Prevents skin contact, which

can lead to irritation.[1] Ensure

gloves are appropriate for the

specific solvent and

breakthrough time.

Respiratory

Use in a well-ventilated area or

a chemical fume hood.[1][4] If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[4]

Minimizes inhalation of vapors,

which can cause respiratory

tract irritation.[1][2]

Operational Plan: Safe Handling Procedure
Follow these step-by-step instructions for the safe handling of (2-Bromo-4-
chlorophenyl)methanol:

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

[4]

Verify that an eyewash station and safety shower are readily accessible.[6]

Place all necessary equipment and reagents within the fume hood.[4]

Handling:

Wear all required PPE as detailed in the table above before handling the chemical.[1][2]
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Carefully measure and transfer the required amount of the chemical, using appropriate

tools to minimize the risk of spills.[4]

Keep the container tightly closed when not in use.[1][7]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Wash hands thoroughly after handling.[1][6]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][8]

Remove contaminated clothing and wash it before reuse.[1][3] If skin irritation occurs,

seek medical advice.[1][3]

Eye Contact: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses

if present and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical

advice.[1][3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2]

Call a poison center or doctor if you feel unwell.[1][2]

Disposal Plan
Proper disposal of (2-Bromo-4-chlorophenyl)methanol and its containers is crucial to prevent

environmental contamination.

Chemical Waste: Dispose of the contents and container to an approved waste disposal plant.

[1][3] Consult local, state, and federal regulations for proper disposal of halogenated organic

compounds.[3][9][10]

Contaminated Materials: Any materials, such as gloves or paper towels, that come into

contact with (2-Bromo-4-chlorophenyl)methanol should be treated as hazardous waste

and disposed of accordingly.

Containers: Do not reuse empty containers. They should be disposed of as unused product.

[3]
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Visual Workflow for Safe Handling
The following diagram outlines the logical flow of operations for safely handling (2-Bromo-4-
chlorophenyl)methanol in a laboratory setting.
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2. Handling Phase

3. Post-Handling & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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